[(3S,4R)-4-(3-Ethoxyphenyl)pyrrolidin-3-yl]-methanol hydrochloride

• IUPAC Name: [(3S,4R)-4-(3-ethoxyphenyl)pyrrolidin-3-yl]methanol;hydrochloride
• InChI: InChI=1S/C13H19NO2.ClH/c1-2-16-12-5-3-4-10(6-12)13-8-14-7-11(13)9-15;/h3-6,11,13-15H,2,7-9H2,1H3;1H/t11-,13-;/m0./s1
• InChI Key: ZFVKIUDYBCLYMK-JZKFLRDJSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2CNCC2CO.Cl
• Isomeric SMILES: CCOC1=CC=CC(=C1)[C@@H]2CNC[C@H]2CO.Cl
• Molecular Formula: C13H20ClNO2
• Molecular Weight: 257.75 g/mol
• CAS No.: 1217692-14-2

Description

“[(3S,4R)-4-(3-Ethoxyphenyl)pyrrolidin-3-yl]-methanol hydrochloride” is a chemical compound used in scientific research. It shows potential in various applications due to its unique properties. The CAS number for this compound is 1217692-14-2.

Molecular Structure Analysis

The molecular formula of this compound is C13H20ClNO2. Unfortunately, the search results do not provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The search results do not provide specific information about the chemical reactions involving this compound.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 257.76. More detailed physical and chemical properties are not provided in the search results.

Scientific Research Applications

Background

The chemical compound “[(3S,4R)-4-(3-Ethoxyphenyl)pyrrolidin-3-yl]-methanol hydrochloride” represents a specific structural moiety that could be involved in various scientific studies, particularly those focusing on chemical synthesis, pharmacology, and material science. However, the direct applications of this compound in scientific research are highly specific and might not be directly reported under this exact chemical name in literature. Instead, research might involve related chemical structures or functionalities.

Potential Research Areas

• Chemical Synthesis and Drug Development

  Compounds with complex structures like “this compound” may serve as intermediates or key moieties in the synthesis of potential pharmacologically active molecules. Research might focus on exploring the synthetic routes to construct the pyrrolidinyl-methanol backbone, which could be pivotal in the development of new drugs. Studies might investigate how modifications to the ethoxyphenyl group affect the compound's biological activity or its interaction with biological targets.

• Environmental Science

  Derivatives of methanol, including methoxyphenols, have been studied for their environmental impact, particularly from biomass burning and atmospheric chemistry perspectives. Methoxyphenols emitted from lignin pyrolysis are used as tracers for biomass burning. The atmospheric reactivity of such compounds, including their degradation pathways and potential to form secondary organic aerosols, is a vital area of research (Liu, Chen, & Chen, 2022).

• Material Science and Engineering

  The specific structural features of “this compound” could be explored for material science applications, such as in the development of novel polymers or coatings. The interaction of such molecules with various substrates could lead to materials with unique properties, including enhanced durability, chemical resistance, or specific interaction with biological materials.

• Analytical and Bioanalytical Chemistry

  Compounds with a defined stereochemistry, such as the one , might be used as standards or reagents in analytical chemistry studies. Their use in developing chromatographic methods, spectroscopy, or as part of bioanalytical assays to study biological samples or processes could be significant.

Mechanism of Action

The mechanism of action of this compound is not specified in the search results.

Safety and Hazards

The search results do not provide specific safety and hazard information for this compound.